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Introduction: Lithium-9 (°Li) is a short-lived, radioactive isotope of lithium with a half-life of
approximately 178.3 milliseconds.[1][2] Comprising three protons and six neutrons, this exotic
nuclide is not naturally occurring and can only be produced artificially for research purposes.|[1]
Its study provides crucial insights into nuclear structure, particularly for neutron-rich nuclei, and
tests the limits of nuclear models. The analysis of °Li is performed in specialized nuclear
physics facilities using advanced spectroscopic techniques. These notes provide an overview
of the primary methods employed for the analysis of °Li.

Application Note 1: High-Resolution Laser
Spectroscopy for Nuclear Structure Determination

1. Principle and Applications
High-resolution laser spectroscopy is a powerful, model-independent method for determining

the fundamental properties of atomic nuclei.[3][4] By probing the hyperfine structure of atomic
transitions, this technique allows for the precise measurement of nuclear properties such as
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nuclear spin, magnetic dipole and electric quadrupole moments, and the differential charge
radius.[4][5] For °Li, these measurements provide critical data for understanding the distribution
of protons and neutrons within the nucleus.[4] The technique relies on the interaction between
the electromagnetic fields of the atom's electrons and the nucleus, which causes minute shifts
and splittings in atomic energy levels.[3]

2. Experimental Protocol: Collinear Laser Spectroscopy
This protocol outlines a generalized procedure for collinear laser spectroscopy of °Li.

e Production of °Li: A beam of °Li is typically produced at an isotope separator on-line (ISOL)
facility. This can be achieved through nuclear reactions, such as the t(’Li, °Li)p reaction,
where a tritium target is bombarded with a ’Li beam.[6]

e lon Beam Formation and Neutralization: The produced °Li isotopes are ionized, accelerated
to a specific kinetic energy (e.g., 30-60 keV), and mass-separated to create a pure ion beam.
This beam is then often neutralized by passing it through a charge-exchange cell containing
an alkali-metal vapor (e.g., sodium). This process yields a fast-moving beam of neutral °Li
atoms.

» Laser Interaction: The neutralized °Li atomic beam is merged to be collinear with a laser
beam from a tunable dye or solid-state laser. The laser frequency is scanned across an
atomic transition (e.g., the 2s — 3s transition).[4] The collinear arrangement significantly
reduces Doppler broadening, enabling high-resolution measurements.[3]

o Fluorescence Detection: As the laser frequency is tuned into resonance with an atomic
transition, the °Li atoms are excited. The subsequent de-excitation results in the emission of
fluorescence photons. These photons are collected by a sensitive light detection system,
such as photomultiplier tubes, positioned perpendicular to the beam path.[3]

o Data Acquisition and Analysis: The fluorescence intensity is recorded as a function of the
laser frequency. The resulting spectrum shows a series of peaks corresponding to the
hyperfine transitions. By analyzing the frequencies and splittings of these peaks, the
hyperfine structure constants, isotope shift, and consequently, the nuclear moments and
charge radius can be determined.[4]

3. Data Presentation: Nuclear Properties of °Li
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The following table summarizes key quantitative data for °Li obtained through spectroscopic

methods.
Property Value Technique
Half-life (T1/2) 178.3 (4) ms Decay Spectroscopy
Spin & Parity (I*m) 3/2- Laser Spectroscopy

Magnetic Dipole Moment (u) +3.43666 (6) uN

B-Nuclear Magnetic

Resonance

Electric Quadrupole Moment

-30.4 (2 b
@ @m

B-Nuclear Magnetic

Resonance

RMS Charge Radius (R_ch) 2.245 (46) fm

Laser Spectroscopy

Table 1: Nuclear properties of °Li. Data sourced from various spectroscopic experiments.[1]

4. Visualization: Experimental Workflow

Click to download full resolution via product page

Caption: Workflow for collinear laser spectroscopy of °Li.
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Application Note 2: Beta-Decay Spectroscopy for
Decay Scheme Analysis

1. Principle and Applications

Decay spectroscopy is used to study the radioactive decay of unstable nuclei. For °Li, this
primarily involves the study of its beta decay to excited states of Beryllium-9 (°Be), which are
often unbound and subsequently decay by emitting particles.[6] By detecting the beta particles
and the emitted neutrons or alpha particles in coincidence, one can reconstruct the decay
scheme, determine branching ratios, and calculate log ft values, which provide information on
the nuclear structure of both the parent (°Li) and daughter (°Be) nuclei.[6][7]

2. Experimental Protocol: Beta-Neutron Coincidence Spectroscopy

» °Li Source Production: A source of °Li is produced and implanted into a thin foil or catcher at
the center of the detector setup.

» Beta Particle Detection: The beta particles emitted during the decay of °Li are detected by
plastic scintillator detectors or silicon detectors surrounding the source. These detectors
measure the energy of the beta particles.

» Neutron Detection: A large array of neutron detectors (e.g., time-of-flight scintillators) is
placed around the beta detectors. These measure the arrival time and energy of the
neutrons emitted from the excited °Be states.[6]

o Alpha Particle Detection (Optional): In cases where alpha decay channels are open, silicon
strip detectors can be used to measure the energy and trajectory of emitted alpha particles.

[6]

« Coincidence Measurement: The detection electronics are configured to record events where
a beta particle is detected in coincidence with a neutron (or alpha particle). This time-
correlation is crucial for distinguishing decay events from background radiation.

» Data Analysis: The time-of-flight of the neutrons is used to calculate their kinetic energy. By
combining the beta energy, neutron energy, and the known masses, the energy levels in the
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°Be daughter nucleus can be reconstructed. The intensities of the different decay paths are
used to determine the branching ratios.[6]

3. Data Presentation: °Li Beta-Decay Properties

Decay Branch (°Li - °Be*)  Branching Ratio (%) log ft
- 9Be (ground state) 65.0 5.12
- %Be (2.43 MeV state) 32.0 5.00
- 9Be (2.78 MeV state) 3.0 5.97

Table 2: Beta-decay branching ratios and log ft values for °Li.[6]

4. Visualization: °Li Decay Scheme
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Caption: Simplified beta-decay scheme of Lithium-9.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemlin.org/isotope/lithium-9
https://en.wikipedia.org/wiki/Isotopes_of_lithium
https://wvanwijngaarden.info.yorku.ca/files/Publications/2013/WvW2013c.pdf
https://www.researchgate.net/publication/263254779_Advances_in_laser_spectroscopy_of_lithium
https://epjst.epj.org/articles/epjst/abs/2013/15/epjst2229004/epjst2229004.html?mb=0
https://discovery.researcher.life/article/a-study-of-the-decay-modes-of-the-9li-nucleus/d3d85f7b3b9d3be08e3af540bd5068d2
https://nucldata.tunl.duke.edu/nucldata/GroundStatedecays/09Li.shtml
https://www.benchchem.com/product/b1232377/docs#application-notes-and-protocols-for-spectroscopic-analysis-of-li
https://www.benchchem.com/product/b1232377/docs#application-notes-and-protocols-for-spectroscopic-analysis-of-li
https://www.benchchem.com/product/b1232377/docs#application-notes-and-protocols-for-spectroscopic-analysis-of-li
https://www.benchchem.com/product/b1232377/docs#application-notes-and-protocols-for-spectroscopic-analysis-of-li
https://www.benchchem.com/product/b1232377?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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